Cas no 107322-01-0 (Isoquinoline-6-Sulfonyl Chloride)

• Product Name: Isoquinoline-6-Sulfonyl Chloride
• CAS No: 107322-01-0
• MF: C₉H₆ClNO₂S
• MW: 227.667439937592
• MDL: MFCD12406172
• CID: 1006100
• PubChem ID: 55280287
• Update Time: 2025-06-07

Isoquinoline-6-Sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• Isoquinoline-6-Sulfonyl Chloride
• 6-Isoquinolinesulfonyl chloride
• isoquinolin-6-sulfonyl chloride
• J-521596
• SCHEMBL567493
• KWADYKRPIUHOTO-UHFFFAOYSA-N
• AKOS006335745
• DB-341834
• 107322-01-0
• EN300-147786
• GS3157
• MFCD12406172
• SY293346
• 6-chlorosulfonylisoquinoline

• MDL： MFCD12406172
• Inchi： 1S/C9H6ClNO2S/c10-14(12,13)9-2-1-8-6-11-4-3-7(8)5-9/h1-6H
• InChI Key： KWADYKRPIUHOTO-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC2C=NC=CC=2C=1)(=O)=O

Computed Properties

• Exact Mass: 226.98088
• Monoisotopic Mass: 226.9807773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 47.03